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Introduction
Metanicotine, also known as Rivanicline or RJR-2403, is a selective partial agonist of neuronal

nicotinic acetylcholine receptors (nAChRs), demonstrating a particular affinity for the α4β2

subtype.[1] These receptors are ligand-gated ion channels that play a crucial role in various

physiological processes within the central nervous system, including cognitive function and

neurotransmitter release.[2][3] Understanding the electrophysiological effects of metanicotine
is vital for elucidating its mechanism of action and exploring its therapeutic potential for

neurological disorders such as Alzheimer's disease and for smoking cessation.[1]

These application notes provide detailed protocols for investigating the effects of metanicotine
on neuronal activity using whole-cell patch-clamp, two-electrode voltage clamp (TEVC), and

field potential recording techniques.

Data Presentation: Pharmacological Properties of
Metanicotine
The following table summarizes the key quantitative data for metanicotine's interaction with

nAChRs. This information is essential for designing experiments and interpreting results.
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Parameter Value Receptor/System Reference

Binding Affinity (Ki) 26 nM
Rat Brain Cortex

nAChRs
[4][5]

Binding Affinity (Ki) 26 nM α4β2 nAChR Subtype [4][5]

EC50 732 nM
Rat Brain Cortex

nAChRs
[4][5]

EC50 16 µM α4β2 nAChR Subtype [4][5]

Signaling Pathways and Experimental Overviews
The following diagrams illustrate the key signaling pathway activated by metanicotine and

provide a general overview of the experimental workflows for the described electrophysiological

techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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